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Compound of Interest

Compound Name: ML604086

Cat. No.: B11831190 Get Quote

Essential Safety and Handling Guide for
ML604086
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

ML604086, a selective CCR8 inhibitor. The following procedures are designed to ensure a safe

laboratory environment and proper management of this chemical compound.

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety when handling ML604086, the following personal

protective equipment is mandatory. This is in addition to standard laboratory practices and

engineering controls.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must meet ANSI Z87.1

standards. Provides protection

from splashes.

Face Shield

Recommended when handling

large quantities or if there is a

significant splash risk.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check for any signs of

degradation or perforation

before use.

Body Protection Laboratory Coat
Should be fully buttoned to

protect from spills.[3]

Chemical-Resistant Apron
Advised when handling larger

volumes.

Respiratory Protection
Not generally required with

adequate ventilation.

Use a NIOSH-approved

respirator if handling in a

poorly ventilated area or if

aerosolization is possible.

Foot Protection Closed-Toe Shoes
Shoes must cover the entire

foot to protect against spills.[3]

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of ML604086 and the safety of

laboratory personnel.
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Aspect Procedure

Receiving
Inspect packaging for any signs of damage

upon receipt.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. For long-term storage,

refer to the manufacturer's recommendations,

which may include refrigeration or freezing.

Preparation of Solutions

When preparing solutions, such as dissolving in

DMSO, work in a chemical fume hood to

minimize inhalation exposure.[4]

General Handling

Avoid direct contact with skin, eyes, and

clothing. Do not breathe dust or vapor. Wash

hands thoroughly after handling.

Spill and Disposal Management
In the event of a spill or for routine disposal, the following procedures must be followed to

mitigate risks and ensure environmental safety.
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Procedure Action

Spill Response

1. Evacuate the immediate area. 2. Wear

appropriate PPE before cleanup. 3. For small

spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal. 4. For large spills, contact

your institution's environmental health and

safety department.

Waste Disposal

1. All waste contaminated with ML604086 must

be treated as chemical waste. 2. Collect in a

designated, labeled, and sealed container. 3. Do

not dispose of down the drain or in regular trash.

[5] 4. Follow all local, state, and federal

regulations for chemical waste disposal.[6]

Container Decontamination

Empty containers should be triple-rinsed with a

suitable solvent. The rinsate should be collected

as chemical waste.

Experimental Workflow for Handling ML604086
The following diagram outlines the standard procedure for safely handling ML604086 from

receipt to disposal.
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Step 1: Receipt & Inspection
Inspect packaging for damage.

Step 2: Don PPE
Lab coat, gloves, eye protection.

Step 3: Preparation
Work in a fume hood. Weigh and dissolve ML604086.

Step 4: Experimentation
Conduct research protocols.

Step 5: Decontamination
Clean workspace and equipment.

Step 6: Waste Disposal
Collect all contaminated materials as chemical waste.

Step 7: Doff PPE
Remove and dispose of gloves. Remove lab coat and eye protection.

Step 8: Hand Washing
Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for safe handling of ML604086.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11831190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

